Cas no 180791-02-0 (2-Benzylsulfanylpyridine-4-carbonitrile)
180791-02-0 structure
Product Name:2-Benzylsulfanylpyridine-4-carbonitrile
CAS No:180791-02-0
MF:C13H10N2S
MW:226.296901226044
CID:2783278
PubChem ID:477437
Update Time:2025-04-21
2-Benzylsulfanylpyridine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- AKOS000213378
- Benzylthiopyridine deriv.
- DTXSID40332998
- 180791-02-0
- 2-Benzylsulfanyl-isonicotinonitrile
- SCHEMBL15970465
- 2-Benzylsulfanylpyridine-4-carbonitrile
-
- Inchi: 1S/C13H10N2S/c14-9-12-6-7-15-13(8-12)16-10-11-4-2-1-3-5-11/h1-8H,10H2
- InChI Key: CSEJMYVAIPCCMY-UHFFFAOYSA-N
- SMILES: S(C1C=C(C#N)C=CN=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 226.05646950Da
- Monoisotopic Mass: 226.05646950Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 62Ų
2-Benzylsulfanylpyridine-4-carbonitrile Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
180791-02-0 (2-Benzylsulfanylpyridine-4-carbonitrile) Related Products
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